Cas no 136871-75-5 ((2S,3S)-(-)-3-Amino-2-phenylpiperidine)

• Product Name: (2S,3S)-(-)-3-Amino-2-phenylpiperidine
• CAS No: 136871-75-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1242467
• PubChem ID: 9812908
• Update Time: 2025-04-20

(2S,3S)-(-)-3-Amino-2-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-Phenyl-3-piperidinamine
• (2S,3S)-2-phenyl-3-aminopiperidine
• (+)-(2S,3S)-CP-99,994
• (2S,3S)-(-)-3-amino-2-phenylpiperidine
• ([2S,3S]-2-phenylpiperidin-3-yl)amine
• NEBIVOLOL-D4
• 1-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-[[2-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-hydroxy-ethyl]amino]ethanol
• rac-nebivolol
• 1-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-[[2-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)-2-hydroxyethyl]amino]ethanol
• R-65824
• (2S,3S)-3-Amino-2-phenylpiperidine
• (1R)-1-[(2S)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl]-2-{[(2R)-2-[(2S)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl]-2-hydroxyethyl]aMino}ethan-1-ol
• 1-(6-fluorochroman-2-yl)-2-[[2-(6-fluorochroman-2-yl)-2-hydroxy-ethyl]amino]ethanol
• Nibivolol
• (2S-3S)-2-phenylpiperidin-3-ylamine
• (2S,3S)-3-Amino-2-phenylpiperid
• (2 S3 S)-2-phenylpiperidin-3-amine
• A3551
• SCHEMBL3373744
• 160551-72-4
• Cis-3-amino2-phenylpiperidine
• CIS-3-AMINO-2-PHENYLPIPERIDINE
• 3-Piperidinamine, 2-phenyl-, (2S,3S)-
• (2S,3S)-2-phenylpiperidin-3-amine
• 136871-75-5
• (2S, 3S)-2-Phenyl-piperidin-3-ylamine
• racemic cis-3-amino-2-phenylpiperidine
• AKOS006309308
• cis-2-phenyl-piperidin-3-yl-amine
• (2S,3S)-2-Phenyl-piperidin-3-ylamine
• GFMAFYNUQDLPBP-QWRGUYRKSA-N
• (+)-(2S,3S)-3-Amino-2-phenylpiperidine
• cis-2-phenylpiperidin-3-yl-amine
• (2S3S)-2-phenylpiperidin-3-amine
• 3-Piperidinamine,2-phenyl-,(2R,3R)-rel-
• (+/-)-cis-2-phenylpiperidin-3-ylamine
• 2-(S)-phenyl-piperidin-3(S)-ylamine
• (2S, 3S)-2-phenyl-3-amino-piperidine
• Cis-2-phenylpiperidin-3-amine
• (2S,3S)-(-)-3-Amino-2-phenylpiperidine

• Inchi： 1S/C11H16N2/c12-10-7-4-8-13-11(10)9-5-2-1-3-6-9/h1-3,5-6,10-11,13H,4,7-8,12H2/t10-,11-/m0/s1
• InChI Key： GFMAFYNUQDLPBP-QWRGUYRKSA-N
• SMILES： N1CCC[C@@H]([C@@H]1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 38.05